Cas no 74052-97-4 (2,1-benzoxazole-3-carbaldehyde)

2,1-benzoxazole-3-carbaldehyde structure

74052-97-4 structure

Product Name:2,1-benzoxazole-3-carbaldehyde

CAS No:74052-97-4

MF:C₈H₅NO₂

MW:147.130801916122

MDL:MFCD18449657

CID:555375

PubChem ID:21793769

Update Time:2025-04-19

2,1-benzoxazole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

- 2,1-Benzisoxazole-3-carboxaldehyde
- 2,1-Benzisoxazole-3-carboxaldehyde (9CI)
- 2,1-benzoxazole-3-carbaldehyde
- benzo[c]isoxazole-3-carbaldehyde
- DTXSID10618170
- SY246815
- AKOS022717774
- EN300-1124152
- AC6722
- SCHEMBL7382697
- MFCD18449657
- FT-0742470
- 74052-97-4
- DA-20147
- MDL： MFCD18449657
- Inchi： 1S/C8H5NO2/c10-5-8-6-3-1-2-4-7(6)9-11-8/h1-5H
- InChI Key： ZVXWZPZFZOHXRV-UHFFFAOYSA-N
- SMILES： O1C(C=O)=C2C=CC=CC2=N1

Computed Properties

Exact Mass: 147.032028402g/mol
Monoisotopic Mass: 147.032028402g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 160
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.5
Topological Polar Surface Area: 43.1Å²

2,1-benzoxazole-3-carbaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
eNovation Chemicals LLC	D778987-0.25g	Benzo[c]isoxazole-3-carbaldehyde	74052-97-4	95%	0.25g	$515	2024-07-20
Enamine	EN300-1124152-0.05g	2,1-benzoxazole-3-carbaldehyde	74052-97-4	95%	0.05g	$959.0	2023-10-26
Enamine	EN300-1124152-0.1g	2,1-benzoxazole-3-carbaldehyde	74052-97-4	95%	0.1g	$1005.0	2023-10-26
Enamine	EN300-1124152-0.25g	2,1-benzoxazole-3-carbaldehyde	74052-97-4	95%	0.25g	$1051.0	2023-10-26
Enamine	EN300-1124152-0.5g	2,1-benzoxazole-3-carbaldehyde	74052-97-4	95%	0.5g	$1097.0	2023-10-26
Enamine	EN300-1124152-1.0g	2,1-benzoxazole-3-carbaldehyde	74052-97-4		1g	$1142.0	2023-06-09
Enamine	EN300-1124152-2.5g	2,1-benzoxazole-3-carbaldehyde	74052-97-4	95%	2.5g	$2240.0	2023-10-26
Enamine	EN300-1124152-5.0g	2,1-benzoxazole-3-carbaldehyde	74052-97-4		5g	$3313.0	2023-06-09
Enamine	EN300-1124152-10.0g	2,1-benzoxazole-3-carbaldehyde	74052-97-4		10g	$4914.0	2023-06-09
Enamine	EN300-1124152-1g	2,1-benzoxazole-3-carbaldehyde	74052-97-4	95%	1g	$1142.0	2023-10-26

2,1-benzoxazole-3-carbaldehyde Related Literature

1. Fe3O4 nanoclusters highly dispersed on a porous graphene support as an additive for improving the hydrogen storage properties of LiBH4†

Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
2. Ester-directed orthogonal dual C–H activation and ortho aryl C–H alkenylation via distal weak coordination†

Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
3. Excellent peroxidase mimicking property of CuO/Pt nanocomposites and their application as an ascorbic acid sensor†

Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
4. Enabling shape memory and healable effects in a conjugated polymer by incorporating siloxane via dynamic imine bond†

Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
5. Evolution of calcium phosphate precipitation in hanging drop vapor diffusion by in situRaman microspectroscopy

Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212

Related Categories

Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes

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